N'~1~,N'~4~-bis(2-hydroxybenzylidene)terephthalohydrazide

• IUPAC Name: 1-N,4-N-bis[(E)-(2-hydroxyphenyl)methylideneamino]benzene-1,4-dicarboxamide
• InChI: InChI=1S/C22H18N4O4/c27-19-7-3-1-5-17(19)13-23-25-21(29)15-9-11-16(12-10-15)22(30)26-24-14-18-6-2-4-8-20(18)28/h1-14,27-28H,(H,25,29)(H,26,30)/b23-13+,24-14+
• InChI Key: ZDDPSVMANVUOJJ-RNIAWFEPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)C2=CC=C(C=C2)C(=O)NN=CC3=CC=CC=C3O)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)C2=CC=C(C=C2)C(=O)N/N=C/C3=CC=CC=C3O)O
• Molecular Formula: C22H18N4O4
• Molecular Weight: 402.4 g/mol

Description

N'~1~,N'~4~-bis(2-hydroxybenzylidene)terephthalohydrazide, commonly known as BHHTH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BHHTH is a Schiff base compound that is synthesized by the condensation reaction between terephthalic acid hydrazide and 2-hydroxybenzaldehyde.

Scientific Research Applications

Catalyst in Oxidation Reactions

N'1,N'4-bis(2-hydroxybenzylidene)terephthalohydrazide has been used in synthesizing binuclear oxovanadium(V) complexes. These complexes, when combined with pyrazinecarboxylic acid, serve as efficient catalysts for the oxidation of saturated hydrocarbons using hydrogen peroxide and air. This process results in the production of alkyl hydroperoxides with high turnover numbers, highlighting its potential in industrial oxidation reactions (Sutradhar et al., 2013).

Synthesis of Heterogeneous Catalysts

This compound is also involved in the synthesis of a heterogeneous palladium nanocomposite. The terephthalic acid-derived ligand stabilizes the nanocomposite, which acts as an efficient catalyst precursor for Mizoroki–Heck coupling reactions. This suggests its application in facilitating complex organic synthesis processes (Kumara et al., 2017).

Magnetic Material Research

A study conducted by Lin et al. (2012) explored the use of N'1,N'4-bis(2-hydroxybenzylidene)terephthalohydrazide in creating mononuclear and dinuclear Dy(III) complexes. These complexes have potential applications in magnetic material research, particularly in areas involving single-ion magnet behavior (Lin et al., 2012).

Fluorescent Chemosensor Development

This compound is instrumental in the creation of a hydrazone-based fluorescent chemosensor. This sensor shows a highly selective and sensitive response to Al(III) ions and has potential applications in the detection of explosive picric acid (Sharma et al., 2019).

Biological Activity and DNA Interaction

It has been used in synthesizing Schiff base compounds exhibiting significant biological activities, including antibacterial, antifungal, antioxidant, and cytotoxic activities. These compounds also demonstrate interaction with Salmon sperm DNA, suggesting their potential use in biochemical and pharmaceutical research (Sirajuddin et al., 2013).